Cas no 721909-34-8 ([(2-phenylethyl)carbamoyl]methyl 2,6-difluorobenzoate)
[(2-phenylethyl)carbamoyl]methyl 2,6-difluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- 2-oxo-2-(phenethylamino)ethyl 2,6-difluorobenzoate
- starbld0006542
- STL194681
- [(2-phenylethyl)carbamoyl]methyl 2,6-difluorobenzoate
- Z18408715
- [2-oxo-2-(2-phenylethylamino)ethyl] 2,6-difluorobenzoate
- 2-oxo-2-[(2-phenylethyl)amino]ethyl 2,6-difluorobenzoate
-
- Inchi: 1S/C17H15F2NO3/c18-13-7-4-8-14(19)16(13)17(22)23-11-15(21)20-10-9-12-5-2-1-3-6-12/h1-8H,9-11H2,(H,20,21)
- InChI Key: BATNPOLWAJTQBR-UHFFFAOYSA-N
- SMILES: FC1C=CC=C(C=1C(=O)OCC(NCCC1C=CC=CC=1)=O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 7
- Complexity: 389
- XLogP3: 3.3
- Topological Polar Surface Area: 55.4
[(2-phenylethyl)carbamoyl]methyl 2,6-difluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6609-3485-2μmol |
[(2-phenylethyl)carbamoyl]methyl 2,6-difluorobenzoate |
721909-34-8 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6609-3485-5μmol |
[(2-phenylethyl)carbamoyl]methyl 2,6-difluorobenzoate |
721909-34-8 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6609-3485-10μmol |
[(2-phenylethyl)carbamoyl]methyl 2,6-difluorobenzoate |
721909-34-8 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6609-3485-20μmol |
[(2-phenylethyl)carbamoyl]methyl 2,6-difluorobenzoate |
721909-34-8 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6609-3485-1mg |
[(2-phenylethyl)carbamoyl]methyl 2,6-difluorobenzoate |
721909-34-8 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6609-3485-2mg |
[(2-phenylethyl)carbamoyl]methyl 2,6-difluorobenzoate |
721909-34-8 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6609-3485-3mg |
[(2-phenylethyl)carbamoyl]methyl 2,6-difluorobenzoate |
721909-34-8 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6609-3485-4mg |
[(2-phenylethyl)carbamoyl]methyl 2,6-difluorobenzoate |
721909-34-8 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6609-3485-5mg |
[(2-phenylethyl)carbamoyl]methyl 2,6-difluorobenzoate |
721909-34-8 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6609-3485-10mg |
[(2-phenylethyl)carbamoyl]methyl 2,6-difluorobenzoate |
721909-34-8 | 10mg |
$79.0 | 2023-09-07 |
[(2-phenylethyl)carbamoyl]methyl 2,6-difluorobenzoate Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on [(2-phenylethyl)carbamoyl]methyl 2,6-difluorobenzoate
Introduction to [(2-phenylethyl)carbamoyl)methyl 2,6-difluorobenzoate] and Its Significance in Modern Chemical Biology
The compound with the CAS number 721909-34-8 and the product name [(2-phenylethyl)carbamoyl)methyl 2,6-difluorobenzoate] represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in pharmaceutical research and drug development. The molecular structure of this compound consists of a benzene ring substituted with fluorine atoms at the 2 and 6 positions, further functionalized with a carbamoyl group linked to a 2-phenylethyl moiety. Such structural motifs are often explored for their ability to modulate biological pathways and interact with target proteins.
In recent years, the field of medicinal chemistry has seen a surge in the development of fluorinated compounds, owing to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The presence of fluorine atoms in the benzene ring of [(2-phenylethyl)carbamoyl)methyl 2,6-difluorobenzoate] contributes to these advantageous properties. Fluorine substitution can influence the electronic distribution within the molecule, leading to stronger interactions with biological targets. This has been particularly observed in the development of antiviral and anticancer agents, where fluorinated aromatic compounds have shown remarkable efficacy.
The carbamoyl group in [(2-phenylethyl)carbamoyl)methyl 2,6-difluorobenzoate] serves as a crucial pharmacophore, enabling interactions with various biological receptors and enzymes. This functional group is commonly found in a wide range of bioactive molecules, including nonsteroidal anti-inflammatory drugs (NSAIDs) and protease inhibitors. The combination of the carbamoyl moiety with the 2-phenylethyl group enhances the compound's ability to penetrate biological membranes, making it a promising candidate for oral administration.
Recent studies have highlighted the importance of fluorinated benzoates in the development of novel therapeutic agents. For instance, researchers have demonstrated that compounds containing 2,6-difluorobenzoate moieties exhibit potent inhibitory effects on certain enzymes implicated in inflammation and cancer progression. The structural rigidity provided by the benzene ring, coupled with the electron-withdrawing effect of fluorine atoms, allows for precise tuning of molecular interactions. This has led to the discovery of several lead compounds that are currently undergoing further optimization for clinical use.
The 2-phenylethyl group in [(2-phenylethyl)carbamoyl)methyl 2,6-difluorobenzoate] adds another layer of complexity to its biological activity. This alkyl aromatic moiety is known to enhance solubility and improve pharmacokinetic properties when incorporated into drug candidates. Additionally, it can serve as a platform for further derivatization, allowing chemists to explore a wide range of analogs with tailored biological activities. The versatility of this structural motif has made it a staple in medicinal chemistry libraries.
In the context of drug discovery, [(2-phenylethyl)carbamoyl)methyl 2,6-difluorobenzoate] represents a valuable scaffold for developing new therapeutics. Its unique combination of structural features makes it well-suited for interacting with diverse biological targets. Researchers are particularly interested in its potential as an inhibitor of enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. Preliminary studies have shown promising results in cell-based assays, suggesting that this compound may have therapeutic potential.
The synthesis of [(2-phenylethyl)carbamoyl)methyl 2,6-difluorobenzoate] presents an interesting challenge for organic chemists due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been instrumental in constructing the desired molecular framework efficiently. These synthetic strategies not only facilitate access to this compound but also provide insights into its structural analogs.
The growing interest in fluorinated compounds has also spurred innovation in analytical techniques for their characterization. Methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for confirming the structure and purity of [(2-phenylethyl)carbamoyl)methyl 2,6-difluorobenzoate]. Additionally, computational studies using molecular modeling software have been invaluable in predicting binding interactions and optimizing drug-like properties.
In conclusion, [(2-phenylethyl)carbamoyl)methyl 2,6-difluorobenzoate], with its CAS number 721909-34-8, is a remarkable compound that exemplifies the intersection of chemistry and biology. Its unique structural features make it a promising candidate for further exploration in drug development. As research continues to uncover new applications for fluorinated benzoates and related compounds, molecules like this one are poised to play a significant role in addressing unmet medical needs.
721909-34-8 ([(2-phenylethyl)carbamoyl]methyl 2,6-difluorobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)